![molecular formula C8H5Cl2NOS B2690805 2,7-Dichloro-6-methoxybenzo[d]thiazole CAS No. 1784096-83-8](/img/structure/B2690805.png)
2,7-Dichloro-6-methoxybenzo[d]thiazole
Overview
Description
“2,7-Dichloro-6-methoxybenzo[d]thiazole” is a chemical compound with the molecular formula C8H5Cl2NOS . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2,7-Dichloro-6-methoxybenzo[d]thiazole” consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The molecular weight of this compound is 234.09.Physical And Chemical Properties Analysis
The density of “2,7-Dichloro-6-methoxybenzo[d]thiazole” is approximately 1.5 g/cm3 . It has a boiling point of 325.8°C at 760 mmHg . Unfortunately, the melting point is not available .Scientific Research Applications
Biological Activities
Thiazoles, including 2,7-Dichloro-6-methoxybenzo[d]thiazole, have been found to have diverse biological activities . They have been used to develop new compounds that act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Antimicrobial and Antifungal Applications
Thiazole derivatives, including 2,7-Dichloro-6-methoxybenzo[d]thiazole, have been synthesized and screened for their antimicrobial and antifungal activities . This makes them potential candidates for the development of new antimicrobial and antifungal drugs.
Chemosensor for Mercury Detection
A new benzothiazole azo dye, which includes 2,7-Dichloro-6-methoxybenzo[d]thiazole, has been synthesized and used as a chemosensor for the rapid and selective detection of mercury (II) ions in water . The chemosensor changes color when reacted with mercury (II) ions, making it a useful tool for detecting mercury pollution .
Quantification of Mercury Ions
The same chemosensor has been used to quantify mercury (II) ions in water by fluorescence spectroscopy down to 5 × 10 −8 M (10 ppb) . This meets the maximum allowable Hg 2+ concentration in drinking water set by the World Health Organization .
Detection of Biothiols
The complex formed by the chemosensor and mercury (II) ions can be used for the determination of cysteine (Cys) in aqueous solution . The thiol-containing amino acid preferentially coordinates the mercury ions of the complex, causing dissociation of the complex and liberation of the dye .
In-Field Application
For in-field application, filter paper strips loaded with the complex can be used as a disposable sensor for the detection of cysteine (Cys) by the naked eye . This makes the chemosensor a practical tool for the detection of mercury (II) in water and for the screening of purified biothiols in biology research and pharmaceutical/food industries .
Safety and Hazards
properties
IUPAC Name |
2,7-dichloro-6-methoxy-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2NOS/c1-12-5-3-2-4-7(6(5)9)13-8(10)11-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URUHIOGINWPPKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)N=C(S2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Dichloro-6-methoxybenzo[d]thiazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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